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Compound of Interest

Compound Name: 2-Acetylcyclopentanone

Cat. No. B155173

CAS Number: 1670-46-8

This document provides a comprehensive technical overview of 2-Acetylcyclopentanone (2-
ACP), intended for researchers, scientists, and professionals in drug development. It covers the
compound's chemical and physical properties, synthesis, purification, and its significant role as
a cytoprotective agent, particularly in models of drug-induced hepatotoxicity.

Compound Identification and Properties

2-Acetylcyclopentanone is a 3-dicarbonyl compound that exists in equilibrium between its
keto and enol tautomeric forms.[1] This equilibrium is fundamental to its chemical reactivity and
biological activity. The enol form is stabilized by an intramolecular hydrogen bond.[2]

Physicochemical Data

The key physical and chemical properties of 2-Acetylcyclopentanone are summarized in the
table below.
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Property Value Reference(s)
CAS Number 1670-46-8 [3]
Molecular Formula C7H1002 [1]
Molecular Weight 126.15 g/mol [1]
Appearance C.:Ieér light yellow to brown 4]
liquid
Density 1.043 g/mL at 25 °C [1]
Boiling Point 72-75 °C at 8 mmHg (10 hPa) [1]
Flash Point 72 °C (161.6 °F) [5]
Refractive Index n20/D 1.489 [1]

N Soluble in organic solvents like
Solubility [6]
ethanol and acetone.

OSWDNIFICGLKEE-
InChl Key [3]
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Spectroscopic Data

Characterization of 2-Acetylcyclopentanone is typically performed using standard
spectroscopic technigues.
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Technique

Description

Reference(s)

1H NMR

Proton Nuclear Magnetic
Resonance spectra are
available for structural

elucidation.

[7]

13C NMR

Carbon-13 Nuclear Magnetic
Resonance spectra provide
information on the carbon

skeleton.

[8]

FTIR Spectroscopy

The keto form exhibits
characteristic symmetric and
asymmetric C=0 vibrational
modes at 1748 cm~*and 1715

cm™1, respectively.

[2](3]

Mass Spectrometry

Mass spectra are available for
determining the molecular
weight and fragmentation

pattern.

[3]09]

Chemistry and Synthesis

The chemical behavior of 2-Acetylcyclopentanone is dominated by its ability to form a

resonance-stabilized enolate anion. This nucleophilic enolate is key to both its synthetic utility

and its biological mechanism of action.
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1. Enamine Formation
(Cyclopentanone + Pyrrolidine + Catalyst in Toluene)

:

2. Reflux with Dean-Stark Trap
(Azeotropic removal of H20)

:

3. Cool Mixture to 0°C

l

4. Acylation
(Add Acetic Anhydride dropwise)

:

5. Stir at Room Temperature

:

6. Hydrolysis
(Add 10% HCI)

:

7. Extraction
(Separate organic layer, extract aqueous layer)

:

8. Wash Organic Layer
(H20, NaHCOs3, Brine)

:

9. Dry and Concentrate
(Dry over Na2S0Oa, evaporate solvent)

:

10. Vacuum Distillation
(Purify crude product)

Pure 2-Acetylcyclopentanone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: 2-Acetylcyclopentanone].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b155173#2-acetylcyclopentanone-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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